
SBC-115076 stability and proper storage
conditions.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722 Get Quote

SBC-115076 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of SBC-
115076, a potent PCSK9 antagonist. Adherence to these guidelines is critical for ensuring the

compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My SBC-115076, which was stored in DMSO at -20°C, has precipitated. What should I do?

A1: Precipitation of SBC-115076 from a DMSO stock solution can occur, especially after

repeated freeze-thaw cycles or if the DMSO has absorbed moisture. To redissolve the

compound, you can warm the vial in a 50°C water bath and use ultrasonication.[1] It is crucial

to use fresh, anhydrous DMSO for preparing stock solutions as moisture can significantly

reduce solubility.[1] To prevent future precipitation, aliquot the stock solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.[1][2]

Q2: I am observing inconsistent results in my cell-based assays. Could this be related to the

stability of SBC-115076?

A2: Yes, inconsistent results can be a sign of compound degradation. If you are using an

aqueous solution of SBC-115076, it is important to note that it is not recommended to store the
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aqueous solution for more than one day.[3] For optimal results, prepare fresh dilutions in your

cell culture medium from a DMSO stock solution immediately before each experiment.[1] Long-

term storage of diluted, aqueous solutions can lead to degradation and loss of biological

activity.

Q3: Can I store my SBC-115076 powder at room temperature?

A3: While SBC-115076 is shipped at ambient temperature and is stable for a few weeks under

these conditions[4][5], long-term storage at room temperature is not recommended. For long-

term stability, the solid powder should be stored at -20°C.[1][2][4][6][7]

Q4: What is the best way to prepare SBC-115076 for in vivo studies?

A4: The formulation for in vivo studies will depend on the specific experimental requirements.

One suggested method is to first dissolve SBC-115076 in DMSO to create a stock solution.

This stock solution can then be further diluted in a vehicle such as corn oil or a mixture of

PEG300, Tween-80, and saline.[1][2] It is recommended that these mixed solutions be used

immediately for optimal results.[1]

Storage Conditions and Stability
Proper storage of SBC-115076 is crucial to maintain its integrity and biological activity. The

following tables summarize the recommended storage conditions for both the solid compound

and solutions.

Table 1: Storage of Solid SBC-115076

Storage Temperature Duration of Stability Source(s)

-20°C ≥ 4 years [6]

-20°C 3 years [1][2]

-20°C > 2 years [4]

0 - 4°C Short term (days to weeks) [4]

Room Temperature
Stable for a few weeks (during

shipping)
[4][5]
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Table 2: Storage of SBC-115076 Stock Solutions

Solvent
Storage
Temperature

Duration of
Stability

Source(s)

DMSO -80°C 1 year [1]

DMSO -80°C 2 years [2]

DMSO -20°C 1 month [1]

DMSO -20°C 1 year [2]

Aqueous Buffer
Not Recommended

for > 1 day
[3]

Experimental Protocols
Protocol for Preparation of a DMSO Stock Solution

Equilibrate the vial of solid SBC-115076 to room temperature before opening to prevent

moisture condensation.

Using aseptic techniques, add a precise volume of fresh, anhydrous DMSO to the vial to

achieve the desired concentration (e.g., ≥ 100 mg/mL[2]).

Vortex the solution and, if necessary, warm it in a 50°C water bath with ultrasonication to

ensure complete dissolution.[1]

Once fully dissolved, aliquot the stock solution into smaller, single-use, light-protected vials.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.[1][2]
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Inconsistent Experimental
Results or Precipitation

Was the compound stored
according to recommendations?

Are you using a freshly
prepared aqueous solution?

Yes

Warm to 50°C and sonicate.
Use fresh, anhydrous DMSO.

No

Have stock solutions undergone
multiple freeze-thaw cycles?

Yes

Prepare fresh aqueous dilutions
from stock for each experiment.

No

Aliquot stock solutions to
minimize freeze-thaw cycles.

Yes

Consider using a new vial
of the compound.

No
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Caption: Troubleshooting workflow for SBC-115076 stability issues.
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Start: Solid SBC-115076
(Stored at -20°C)

Prepare concentrated stock
solution in anhydrous DMSO

Aliquot and store stock
solution at -80°C or -20°C

Prepare fresh working dilution
in aqueous buffer or media

Treat cells in culture
(e.g., HepG2 cells)

Perform downstream assay
(e.g., LDL uptake)
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Caption: Recommended workflow for preparing and using SBC-115076.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b610722?utm_src=pdf-body-img
https://www.benchchem.com/product/b610722?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secreted PCSK9

PCSK9 binds to LDLR

LDLR on Cell Surface

SBC-115076

inhibits

Internalization of
PCSK9-LDLR Complex

Lysosomal Degradation
of LDLR

LDLR Recycling to
Cell Surface

inhibition by PCSK9

Increased LDL
Clearance

Click to download full resolution via product page

Caption: Mechanism of action of SBC-115076 on the PCSK9-LDLR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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